Cas no 6953-22-6 (5-(benzyloxy)-1H-indole-3-carbaldehyde)

5-(benzyloxy)-1H-indole-3-carbaldehyde Properties

Names and Identifiers

• 5-Benzyloxyindole-3-carbaldehyde
• 5-Benzyloxy-3-formylindole
• 5-Benzyloxyindole-3-carboxaldehyde
• 5-(Benzyloxy)-1H-indole-3-carbaldehyde
• 5-phenylmethoxy-1H-indole-3-carbaldehyde
• 5-(Phenylmethoxy)-1H-indole-3-carbaldehyde
• 5-benzyloxy-1h-indole-3-carbaldehyde
• 5-Benzyloxy-indole-3-carboxaldehyde
• 5-Benzyloxy-3-indolecarboxaldehyde
• 1H-Indole-3-carboxaldehyde, 5-(phenylmethoxy)-
• 5-Benzyloxy-3-formyl-1H-indole
• DJGNUBADRQIDNQ-UHFFFAOYSA-N
• 5-(Benzyloxy)indole-3-carbaldehyde
• 5-benzyloxy indole-3-carboxyaldehyde
• MLS001360008
• AKOS005207077
• 5-Benzyloxyindol-3-aldehyde
• 6953-22-6
• B-1870
• AC-24616
• AM20060948
• CS-W014096
• 5-(benzyloxy)-1H-indole-3-carbaldehyde;5-Benzyloxyindole-3-carbaldehyde
• SY026618
• 5-Benzyloxyindole-3-carboxaldehyde, powder
• 5-Benzyloxyindole-3- carboxaldehyde
• 5-(benzyloxy)-1h-indole-3-carboxaldehyde
• SMR001224347
• NSC 71049
• MFCD00014562
• DTXSID90219785
• SCHEMBL1791105
• A9195
• AC-18163
• NS00036879
• 5-(Benzyloxy)-1H-indole-3-carbaldehyde #
• NCGC00247293-01
• NSC71049
• CHEMBL1592937
• AB01159
• PS-7463
• FT-0620054
• EINECS 230-134-7
• NSC-71049
• HMS3052E22
• EN300-206737
• DS-0066
• STK935208
• DB-031759
• BBL027808
• +Expand

• MDL： MFCD00014562
• InChIKey： DJGNUBADRQIDNQ-UHFFFAOYSA-N
• Inchi： 1S/C16H13NO2/c18-10-13-9-17-16-7-6-14(8-15(13)16)19-11-12-4-2-1-3-5-12/h1-10,17H,11H2
• SMILES： O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C2=C(C=1[H])C(C([H])=O)=C([H])N2[H]
• BRN： 208873

Computed Properties

• Exact Mass: 251.09500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 251.095
• Heavy Atom Count: 19
• Complexity: 301
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 42.1

Experimental Properties

• LogP: 3.55940
• PSA: 42.09000
• Boiling Point: 474.2°C at 760 mmHg
• Melting Point: 237-238°C
• Flash Point: 240.6 °C
• Color/Form: Pale-yellow to Yellow-brown Solid
• Solubility: Not available
• Sensitiveness: Air Sensitive
• Density: 1.267

5-(benzyloxy)-1H-indole-3-carbaldehyde Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25-S36/37-S26
• Risk Phrases：R36
• Dangerous goods sign： Xi
• Hazard Statement： H317,H319
• Warning Statement： P280,P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 36-43
• Signal Word：Warning
• HazardClass：IRRITANT, AIR SENSITIVE

5-(benzyloxy)-1H-indole-3-carbaldehyde Customs Data

• HS CODE：29339990
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%